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Compound of Interest

Compound Name: Sodium hydrogen ferric dtpa
CAS No.: 12389-75-2
Cat. No.: B1401466
Get Quote
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Executive Summary

Iron (Fe) is the most chemically unstable micronutrient in hydroponic agriculture. While Fe-
EDTA is the industry standard for cost, it fails rapidly above pH 6.0, leading to "lockout" and
chlorosis. Fe-EDDHA offers extreme stability (pH 3.0-10.[1]0) but at a prohibitive cost and with
significant water staining issues.

Ferric DTPA (Fe-DTPA) occupies the critical "Goldilocks zone" for high-performance
hydroponics (Recirculating Deep Water Culture, NFT, and Dutch Bucket systems). It maintains
stability up to pH 7.5, safeguarding crops against the pH fluctuations common in recirculating
systems while remaining cost-effective.[2] This guide details the chemical logic, preparation
protocols, and stabilization techniques required to deploy Fe-DTPA effectively.

Part 1: Chelation Chemistry & Selection Logic[3]
The Stability Gap

In hydroponic solutions, free Iron (
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) reacts with Hydroxide ions (
) to form insoluble Ferric Hydroxide (

), which precipitates out of solution, becoming unavailable to plant roots. Chelating agents wrap
around the metal ion, protecting it from this reaction.[3][4]

o Fe-EDTA: Loses its grip on Iron at pH > 6.[2][5]0. In a system fluctuating to pH 6.5 (common
in tomato cultivation), up to 50% of Iron may precipitate.

o Fe-DTPA: The pentadentate ligand structure (5 binding sites) offers a higher stability
constant than EDTA, protecting Iron up to pH 7.5.[2]

o Fe-EDDHA: The hexadentate structure holds Iron up to pH 10.0 but is often unnecessary for
hydroponics unless source water alkalinity is extreme.

Comparative Data Analysis

Parameter Fe-EDTA Fe-DTPA Fe-EDDHA
Effective pH Range 3.0-6.0 3.0-75 3.0-10.0
Stability Constant
~25.1 ~28.6 ~33.9
(Log K)
. Low (High UV )
Photostability Low o High
sensitivity)
) o Foliar sprays; Acidic Recirculating High-pH Soil;
Primary Application ) )
substrates Hydroponics Aquaponics
Cost Index $

Selection Decision Matrix
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Select Iron Source
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Figure 1: Decision matrix for selecting Iron chelates based on maximum system pH.[1][2][6]

Part 2: Preparation Protocol (Stock Solution)

Objective: Create a concentrated Stock Solution B (Micro) containing Fe-DTPA. Precursor:
Most commercial Fe-DTPA is sold as a yellow-green powder (Sodium Ferric Diethylenetriamine
pentaacetate), typically 10% or 11% Iron by weight.

The Calculation (Targeting 2 ppm in Final Solution)

To achieve 2.0 mg/L (ppm) of elemental Iron in the final reservoir using a 1:100 injection ratio
(common for Dosatron or stock tanks):

o Target: 2 mg Fe per Liter of final water.

o Concentration Factor: 100x (Stock solution).
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e Stock Target: 200 mg Fe per Liter of Stock.
e Source Material: 11% Fe-DTPA Powder.
o Calculation:

(1.82 g) of powder per Liter of Stock.

Step-by-Step Protocol

Materials:

Fe-DTPA Powder (11%).

Distilled or Reverse Osmosis (RO) Water (EC < 0.1 mS/cm).

Amber Glass or Opaque HDPE Bottle (Critical).

Magnetic Stirrer.
Workflow:

o Water Preparation: Heat 50% of the final volume of RO water to 40°C — 50°C. Why: DTPA
dissolves slowly in cold water; heat accelerates the entropy of dissolution.

e Weighing: Accurately weigh the Fe-DTPA powder.

» Dissolution: Add powder to the warm water while stirring. Do not aerate aggressively (avoids
oxidation). Stir until solution is clear yellow-green.

e Volume Adjustment: Top up to final volume with cool RO water.

e pH Check: Ensure stock solution pH is between 5.0 and 6.0. Note: If mixing with other
micronutrients (Mn, Zn, Cu), ensure they are compatible sulfates or chelates.

» Storage: Immediately transfer to Amber/Opaque containers.

Critical Control Point: Photodegradation
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Fe-DTPA is highly sensitive to UV and Blue light (300—-450 nm).[4][7] Exposure causes the
chelate ring to break, releasing Iron which then precipitates as Iron Oxide.[7]

» Rule: Never store clear stock bottles in direct light.

e Rule: Cover hydroponic reservoirs.

Fe-DTPA Powder

(11% Fe)
\ . .
Dissolution - 5 QC Check ) Storage
- (Magnetic Stirrer) Fail (Undissolved (Clear Yellow/Green?) (AMBER BOTTLE)

RO Water
(Heated 50°C)

Click to download full resolution via product page
Figure 2: Preparation workflow emphasizing the critical storage step.

Part 3: Application & Troubleshooting
Dosing Guidelines

o Leafy Greens (Lettuce/Basil): 1.0 — 2.0 ppm Fe.

e Fruiting Crops (Tomato/Pepper): 2.0 — 3.0 ppm Fe.

o Strawberries: 1.5 — 2.5 ppm Fe.

Compatibility

Fe-DTPA is generally compatible with "Tank B" (Micronutrients + Sulfates + Phosphates).

o WARNING: Do not mix Fe-DTPA in high concentration with Calcium Nitrate (Tank A) in the
stock solution. While DTPA is more robust than sulfates, high ionic strength interactions can
still cause instability over time. Keep A and B separate until the final reservoir.
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Troubleshooting Chlorosis

If plants show interveinal chlorosis (yellowing between veins on new leaves), follow this
diagnostic path:

Check pH: Is it > 7.5? If yes, DTPA is failing. Lower pH or switch to EDDHA.

Check Light: Is the reservoir exposed to light? If yes, Fe has photodegraded.[7][8]

Check Root Health: Root rot (Pythium) prevents uptake regardless of chemistry.

Tissue Analysis: Confirm Fe <50 ppm in dry tissue (Deficiency).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. m.youtube.com [m.youtube.com]
e 2. cuttingedgesolutions.com [cuttingedgesolutions.com]

o 3. What are DTPA inhibitors and how do they work? [synapse.patsnap.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.ars.usda.gov/ARSUserFiles/11847/albano_miller_2001b_Hort%20Sc%2036(2)_317-320.pdf
https://www.researchgate.net/publication/279673250_Photodegradation_of_FeDTPA_in_Nutrient_Solutions_I_Effects_of_Irradiance_Wavelength_and_Temperature
https://ag.umass.edu/greenhouse-floriculture/fact-sheets/iron-in-greenhouse-crops
https://www.ars.usda.gov/ARSUserFiles/11847/albano_miller_2001_Hort%20Sc%2036(2)_%20pp313-316.pdf
https://www.researchgate.net/figure/Summary-of-pH-ranges-over-which-Fe-chelates-are-stable_fig1_336345496
https://www.ars.usda.gov/ARSUserFiles/11847/albano_miller_2001b_Hort%20Sc%2036(2)_317-320.pdf
https://www.ars.usda.gov/ARSUserFiles/11847/albano_miller_2001_Hort%20Sc%2036(2)_%20pp313-316.pdf
https://journals.ashs.org/jashs/view/journals/jashs/126/6/article-p717.xml
https://www.haifa-group.com/articles/crop-guide-nutrients-strawberry-hydroponic
https://extension.okstate.edu/fact-sheets/hydroponic-nutrient-formulations-for-commercial-production.html
https://www.benchchem.com/product/b1401466?utm_src=pdf-custom-synthesis#bc-rfq
https://m.youtube.com/watch?v=99v9T3ijXwM
https://www.cuttingedgesolutions.com/blogs/news/test-blog-no-1
https://synapse.patsnap.com/article/what-are-dtpa-inhibitors-and-how-do-they-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

. ars.usda.gov [ars.usda.gov]
. researchgate.net [researchgate.net]
. hort [journals.ashs.org]

. ars.usda.gov [ars.usda.gov]

°
(00] ~ (o3} ol B

. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Application Note: Optimization of Ferric DTPA in
Hydroponic Nutrient Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1401466/docs#application-note-optimization-of-ferric-
dtpa-in-hydroponic-nutrient-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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